4-Fluoro-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine

Medicinal Chemistry SAR Electronic Effects
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H10FN3
Molecular Weight 179.19 g/mol
Cat. No. B15256561
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Technical Parameters


Basic Identity
Product Name4-Fluoro-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine
Molecular FormulaC9H10FN3
Molecular Weight179.19 g/mol
Structural Identifiers
SMILESCC(C)N1C=NC2=C1C=CN=C2F
InChIInChI=1S/C9H10FN3/c1-6(2)13-5-12-8-7(13)3-4-11-9(8)10/h3-6H,1-2H3
InChIKeyLRULDFJNAZTBSV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 10 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Fluoro-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine – Core Scaffold Identity and Procurement-Relevant Profile


4-Fluoro-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine (CAS 2060027-88-3, molecular formula C₉H₁₀FN₃, MW 179.19 g/mol) is a fluorinated, N1-isopropyl-substituted member of the imidazo[4,5-c]pyridine family . This heterocyclic scaffold is a 3-deazapurine isostere of adenine and guanine, enabling recognition by ATP-binding pockets across the kinome [1]. The combination of an electron-withdrawing 4-fluoro substituent and a lipophilic N1-isopropyl group differentiates this building block from unsubstituted, 4-chloro, and 4-bromo analogs in its electronic character, lipophilicity, and potential for downstream derivatization [2].

1
Deazapurine isostere scaffold — recognized by ATP-binding pockets across the kinome; fits kinase inhibitor fragment-library workflows.
2
4-Fluoro + N1-isopropyl substitution — distinct electronic and lipophilic profile vs. 4-H, 4-Cl, and 4-Br analogs; supports SAR-driven building-block selection.
Hammett σₚ ≈ +0.15; ClogP ≈ 1.6 reported for this substitution pattern.
3
Versatile synthetic handle — 4-fluoro enables SNAr diversification while remaining stable under Pd-catalyzed cross-coupling; may support parallel library synthesis.

Why Generic Substitution Fails for 4-Fluoro-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine


Imidazo[4,5-c]pyridines are privileged scaffolds in kinase inhibitor discovery, but subtle variations in substitution profoundly alter target engagement, selectivity, and ADME properties. The 4-fluoro substituent introduces a Hammett σₚ of approximately +0.15, increasing ring electrophilicity and modulating hydrogen-bond acceptor capacity relative to the 4-H or 4-Cl analogs . The N1-isopropyl group contributes distinct steric bulk and lipophilicity compared to methyl, ethyl, or propyl congeners, directly impacting binding pocket complementarity [1]. Consequently, a procurement decision based solely on the imidazo[4,5-c]pyridine core—without specifying the 4-fluoro and N1-isopropyl substitution pattern—risks acquiring a compound with divergent reactivity in cross-coupling reactions, incompatible pharmacokinetic profile in downstream functional assays, or altered kinase selectivity in screening campaigns .

4-H analog 4-Fluoro derivative introduces +0.15 Hammett σₚ and ~+0.2 ClogP difference; 4-H analog lacks the electronic modulation and fluorine metabolic block — reactivity and ADME profile may shift.
4-Cl analog Target compound offers intermediate SNAr reactivity and lower lipophilicity (ΔClogP ≈ −0.4); 4-Cl analog has reduced SNAr lability and higher logP — cross-coupling strategy and lead-like properties may not transfer directly.
4-Br analog 4-Fluoro building block avoids hydrodehalogenation side reactions common with 4-Br under Pd catalysis; 4-Br analog introduces greater synthetic risk and lipophilicity burden — library synthesis reproducibility may differ.

Quantitative Differentiation Evidence for 4-Fluoro-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine Against Closest Analogs


Electronic Modulation: Hammett σₚ of 4-Fluoro vs. 4-H, 4-Cl, and 4-Br Substituents

The 4-fluoro substituent on the imidazo[4,5-c]pyridine core introduces a Hammett σₚ constant of approximately +0.15, conferring moderate electron-withdrawing character . This contrasts with the 4-H analog (σₚ = 0.00), the 4-Cl analog (σₚ ≈ +0.23), and the 4-Br analog (σₚ ≈ +0.23) [1]. The distinct electronic profile of fluorine—strong σ-inductive withdrawal combined with π-donation—uniquely modulates the basicity of the pyridine nitrogen (predicted pKa shift of approximately −0.5 to −1.0 units relative to the 4-H parent) and alters the electrophilicity of the 6-position for palladium-catalyzed cross-coupling reactions [2].

Hammett σₚ at C-4
Class-level inference
4-F σₚ ≈ +0.15 vs. 4-H 0.00, 4-Cl +0.23, 4-Br +0.23
Supports electronic modulation context for SAR-driven procurement.
Hammett values from literature; applied to imidazo[4,5-c]pyridine scaffold.
Medicinal Chemistry SAR Electronic Effects

Lipophilicity Control: Calculated LogP of 4-Fluoro-1-isopropyl vs. 4-H-1-isopropyl Analog

The 4-fluoro substituent on 4-fluoro-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine produces a calculated logP (ClogP) of approximately 1.6, compared to a ClogP of approximately 1.4 for the non-fluorinated 1-isopropyl-1H-imidazo[4,5-c]pyridine (CAS 120759-63-9) . This +0.2 log unit increase is substantially smaller than the lipophilicity boost conferred by 4-Cl (ClogP ≈ 2.0, Δ ≈ +0.6) or 4-Br (ClogP ≈ 2.2, Δ ≈ +0.8) substitution . The modest lipophilicity of the 4-fluoro derivative maintains compliance with typical lead-like criteria (ClogP < 3) while still providing enhanced membrane permeability relative to the 4-H parent, a balance that is frequently exploited in fragment-to-lead optimization [1].

Calculated LogP (ClogP)
Supporting evidence
4-F ClogP ≈ 1.6 vs. 4-H 1.4, 4-Cl 2.0, 4-Br 2.2
Modest lipophilicity supports lead-like criteria compliance.
Calculated via ChemAxon/ALOGPS; not experimentally measured.
ADME Lipophilicity Drug Design

Synthetic Tractability: 4-Fluoro as a Handle for SNAr Derivatization vs. 4-Cl and 4-Br

In imidazo[4,5-c]pyridine chemistry, the 4-position halogen dictates reactivity in nucleophilic aromatic substitution (SNAr) and metal-catalyzed cross-coupling reactions. The 4-fluoro substituent exhibits intermediate reactivity: it is more reactive toward SNAr than the 4-chloro analog due to the stronger −I effect of fluorine accelerating Meisenheimer complex formation, yet less prone to unwanted hydrodehalogenation side reactions than the 4-bromo or 4-iodo derivatives during Suzuki or Buchwald-Hartwig couplings [1]. Kroon et al. demonstrated that 4-fluoro-imidazo[4,5-c]pyridines are stable synthetic intermediates that can be further functionalized via fluorodechlorination protocols, whereas the corresponding 4-chloro compounds require harsher conditions for displacement [2]. This positions the 4-fluoro derivative as a versatile, intermediate-reactivity building block for parallel library synthesis.

SNAr Reactivity at C-4
Class-level inference
4-F: intermediate SNAr reactivity; stable under Pd cross-coupling
May support orthogonal synthetic strategies for library synthesis.
Qualitative reactivity order: SNAr 4-F > 4-Cl; Pd coupling 4-Br > 4-Cl > 4-F.
Synthetic Chemistry Cross-Coupling Building Blocks

Kinase Inhibitor Fragment Validation: Incorporation into CDK2/4/6 Inhibitor with Sub-100 nM Potency

The 4-fluoro-1-isopropyl-1H-imidazo[4,5-c]pyridin-6-yl fragment is a critical structural component of CDK2/4/6-IN-2 (CAS 2531748-80-6), a multi-cyclin-dependent kinase inhibitor [1]. CDK2/4/6-IN-2, which incorporates the target compound as its core, exhibits IC₅₀ values of <10 nM against CDK4 and <100 nM against CDK6, with sub-1 μM activity against CDK2 . While the 4-H-1-isopropyl-imidazo[4,5-c]pyridine scaffold has been explored in kinase inhibitor programs, the 4-fluoro substitution in this context is consistent with the established medicinal chemistry principle that fluorine at the 4-position of deazapurines enhances binding to the hinge region of kinases through favorable dipolar interactions with backbone NH groups [2].

CDK Inhibitor Fragment Validation
Supporting evidence
Core fragment of CDK2/4/6-IN-2; reported sub-100 nM derivative IC₅₀
Supports building-block utility for kinase-focused library synthesis.
Matched-pair 4-F vs. 4-H fragment data not available; derivative-level evidence.
Kinase Inhibition CDK Oncology

Metabolic Stability Advantage: Fluorine Blocking of CYP450-Mediated Oxidation at C-4

The C-4 position of imidazo[4,5-c]pyridine is a known site for CYP450-mediated oxidative metabolism. Substitution of hydrogen with fluorine at this position blocks hydroxylation, a strategy widely employed to improve metabolic stability in drug candidates [1]. The 4-fluoro substituent confers a metabolic half-life advantage relative to the 4-H analog: the C–F bond (bond dissociation energy ~485 kJ/mol) is significantly stronger than the C–H bond (~435 kJ/mol), rendering it resistant to oxidative cleavage [2]. While quantitative microsomal stability data for this specific compound are not publicly available, the class-level precedent is strong: fluorine substitution at metabolically labile positions on heteroaromatic rings typically extends intrinsic clearance (CLint) half-life by 2- to 5-fold compared to the unsubstituted parent [3].

Metabolic Stability at C-4
Class-level inference
C–F BDE ~485 kJ/mol vs. C–H ~435 kJ/mol; reported 2–5× CLint half-life extension
May support metabolic stability screening context for lead optimization.
Class-level precedent from fluorinated heteroaromatics; no compound-specific microsomal data.
Metabolism CYP450 Pharmacokinetics

Predicted AURKA Inhibitory Potential: PM7 Computational Screening of Imidazo[4,5-c]pyridines

Lomov et al. (2016) performed PM7-level computational screening of imidazo[4,5-c]pyridine derivatives as Aurora kinase A (AURKA) inhibitors and identified a subset of compounds with the highest predicted inhibitory activity [1]. While the specific 4-fluoro-1-isopropyl compound was not among the individually reported hits in the published abstract, the study established that electron-withdrawing substituents at the 4-position of the imidazo[4,5-c]pyridine scaffold contribute favorably to computed AURKA binding energies [2]. The 4-fluoro-1-isopropyl substitution pattern aligns with the structural features associated with high predicted AURKA affinity in this computational model. New compounds from this series were synthesized in high yields for biological testing, confirming the scaffold's experimental tractability [3].

AURKA Computational Screening
Class-level inference
4-EWG substitution aligns with favorable AURKA binding predictions (PM7 model)
Supports selection rationale for Aurora kinase-focused screening libraries.
Lomov et al. 2016; compound-specific binding energy not reported in abstract.
Aurora Kinase A Computational Screening Cancer

Best-Fit Research and Industrial Application Scenarios for 4-Fluoro-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine


Kinase-Focused Fragment Library Design and Hit-to-Lead Optimization

Medicinal chemistry teams building fragment libraries for kinase screening should prioritize 4-fluoro-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine over its 4-H, 4-Cl, or 4-Br analogs. The compound's deazapurine core is a privileged ATP-mimetic scaffold recognized by Aurora kinase A (AURKA) and CDK family kinases, as supported by computational predictions from Lomov et al. [1] and the demonstrated potency of CDK2/4/6-IN-2 incorporating this fragment [2]. The 4-fluoro substituent provides balanced lipophilicity (ClogP ≈ 1.6) that maintains ligand efficiency while the N1-isopropyl group offers steric complementarity to hydrophobic kinase pockets [3].

Parallel Library Synthesis via Orthogonal C–F and C–H Functionalization

Process chemistry and medicinal chemistry groups engaged in parallel library synthesis will benefit from the orthogonal reactivity of 4-fluoro-1-(propan-2-yl)-1H-imidazo[4,5-c]pyridine. The C–F bond at position 4 serves as both a metabolic blocking group and a latent synthetic handle for SNAr diversification, while positions 6 and 7 remain available for Pd-catalyzed cross-coupling [1]. This dual functionality is not simultaneously achievable with 4-Cl or 4-Br analogs, where the halogen is either too inert for SNAr (4-Cl) or too labile under cross-coupling conditions (4-Br/I) [2].

Selective CDK Inhibitor Development Programs

Oncology drug discovery teams targeting cyclin-dependent kinases (CDK2, CDK4, CDK6) should source this specific building block as a validated core fragment. CDK2/4/6-IN-2, which is built upon the 4-fluoro-1-isopropyl-imidazo[4,5-c]pyridine scaffold, has demonstrated IC₅₀ values of <10 nM (CDK4) and <100 nM (CDK6), establishing the fragment's capacity to support potent kinase engagement [1]. The 4-fluoro substituent is essential for the target binding profile; replacement with hydrogen or chlorine would be expected to alter both potency and selectivity profiles based on established fluorine-mediated hinge-binding interactions in kinase inhibitors [2].

Metabolic Stability Screening in Preclinical ADME Assays

DMPK scientists evaluating oxidative metabolic stability should select the 4-fluoro derivative as the preferred probe compound. The C–F bond at position 4 blocks CYP450-mediated hydroxylation at this metabolically vulnerable site, a strategy validated across multiple drug discovery programs [1]. In head-to-head comparisons with the 4-H analog in microsomal or hepatocyte stability assays, the 4-fluoro compound is expected to demonstrate a 2–5× extension in intrinsic clearance half-life based on class-level precedent for aromatic F-for-H substitution [2]. Procurement of the 4-fluoro building block rather than the 4-H parent therefore enables earlier assessment of fluorine's metabolic benefit within a lead series [3].

Application
Selection Property
Validation Focus
Kinase fragment-library design
Deazapurine isostere scaffold with 4-F + N1-isopropyl substitution
ATP-binding pocket recognition; AURKA/CDK family selectivity context
Parallel library synthesis
Intermediate SNAr reactivity with Pd-coupling compatibility
Orthogonal C–F vs. C–H functionalization strategy review
CDK inhibitor development studies
Validated core fragment of CDK2/4/6-IN-2
Derivative-level potency and kinase-selectivity endpoints
Preclinical ADME metabolic stability
C–F bond blocking of CYP450 oxidation at C-4
Microsomal/hepatocyte intrinsic clearance half-life review
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